Cas no 2877656-80-7 (5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine)

• Product Name: 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine
• CAS No: 2877656-80-7
• MF: C₁₄H₁₈BrN₃O
• MW: 324.216222286224
• CID: 5308918
• PubChem ID: 165432172
• Update Time: 2025-07-20

5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040882228
• 2877656-80-7
• 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine
• F6806-8164
• [1-(5-Bromo-3-methyl-2-pyridinyl)-3-azetidinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C14H18BrN3O/c1-10-6-12(15)7-16-13(10)18-8-11(9-18)14(19)17-4-2-3-5-17/h6-7,11H,2-5,8-9H2,1H3
• InChI Key： FFUYLHZKCYMZHG-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC=C(Br)C=C2C)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 323.06332g/mol
• Monoisotopic Mass: 323.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.6±45.0 °C(Predicted)
• pka: 4.99±0.39(Predicted)

Additional information on 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine

Comprehensive Overview of 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine (CAS No. 2877656-80-7)

The compound 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine (CAS No. 2877656-80-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine and pyrrolidine moieties, make it a promising candidate for drug discovery and development. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, addressing common queries such as "What are the uses of 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine?" and "How is CAS 2877656-80-7 synthesized?".

From a structural perspective, 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine combines a pyridine core with an azetidine ring, further functionalized by a pyrrolidine-1-carbonyl group. This arrangement imparts distinct electronic and steric properties, which are critical for its interactions with biological targets. Researchers have explored its potential as a kinase inhibitor, given the prevalence of similar scaffolds in oncology therapeutics. The presence of the bromo substituent also offers opportunities for further derivatization, making it a versatile intermediate in medicinal chemistry.

In recent years, the demand for small molecule modulators with high selectivity and bioavailability has surged, particularly in the fields of cancer research and neurodegenerative diseases. The compound's azetidine-pyrrolidine hybrid structure aligns with these trends, as evidenced by its inclusion in several patent applications. For instance, questions like "Is 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine a potential drug candidate?" are frequently raised in academic forums, reflecting its growing relevance.

Synthetic routes to CAS 2877656-80-7 typically involve multi-step organic transformations, including amide coupling and N-alkylation reactions. The azetidine ring is often constructed via cyclization of appropriately functionalized precursors, while the pyrrolidine-1-carbonyl group is introduced through standard carboxylation protocols. These methods are optimized for yield and purity, catering to industrial-scale production. Researchers also investigate "green chemistry" alternatives to minimize environmental impact, a topic of increasing importance in modern synthetic chemistry.

The pharmacological profile of 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine remains under active investigation. Preliminary studies suggest its affinity for G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This has led to speculation about its utility in treating metabolic disorders and inflammatory conditions. Additionally, its lipophilic nature enhances membrane permeability, a desirable trait for central nervous system (CNS) therapeutics.

From a commercial standpoint, CAS 2877656-80-7 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Companies often seek answers to "Where can I purchase 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine?" or "What is the shelf life of this compound?", highlighting the practical considerations in its procurement and storage.

In conclusion, 5-bromo-3-methyl-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine represents a compelling example of modern heterocyclic chemistry. Its structural complexity and functional diversity position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy.